![molecular formula C6H12ClFN2O B6603045 N'-hydroxy-2-[(1r,3s)-3-fluorocyclobutyl]ethanimidamide hydrochloride CAS No. 2307692-66-4](/img/structure/B6603045.png)
N'-hydroxy-2-[(1r,3s)-3-fluorocyclobutyl]ethanimidamide hydrochloride
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Overview
Description
N-hydroxy-2-[(1r,3s)-3-fluorocyclobutyl]ethanimidamide hydrochloride (NFCH) is an organic compound with a molecular formula of C7H10FN3O2HCl. It is a synthetic derivative of the naturally occurring amino acid, L-valine, and is used in a variety of scientific experiments. NFCH has a wide range of applications in biochemistry, physiology, and pharmacology, and is used to study the structure and function of proteins, enzymes, and other biological molecules.
Mechanism of Action
The mechanism of action of N'-hydroxy-2-[(1r,3s)-3-fluorocyclobutyl]ethanimidamide hydrochloride is not yet fully understood. However, it is known that N'-hydroxy-2-[(1r,3s)-3-fluorocyclobutyl]ethanimidamide hydrochloride binds to proteins and enzymes, and is thought to influence their activity. It is also believed to interact with other molecules, such as hormones and neurotransmitters, to influence their activity.
Biochemical and Physiological Effects
N'-hydroxy-2-[(1r,3s)-3-fluorocyclobutyl]ethanimidamide hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to interact with proteins and enzymes, and to affect their activity. It has also been shown to interact with hormones and neurotransmitters, and to affect their activity. In addition, N'-hydroxy-2-[(1r,3s)-3-fluorocyclobutyl]ethanimidamide hydrochloride has been found to have an effect on the expression of genes, and to influence the metabolism of cells.
Advantages and Limitations for Lab Experiments
N'-hydroxy-2-[(1r,3s)-3-fluorocyclobutyl]ethanimidamide hydrochloride has several advantages and limitations for laboratory experiments. One advantage is that it is a relatively stable compound, and is easy to store and handle. Additionally, it is a relatively inexpensive compound, making it cost-effective for laboratory experiments. A limitation of N'-hydroxy-2-[(1r,3s)-3-fluorocyclobutyl]ethanimidamide hydrochloride is that it is not soluble in water, making it difficult to work with in aqueous solutions.
Future Directions
There are several potential future directions for the use of N'-hydroxy-2-[(1r,3s)-3-fluorocyclobutyl]ethanimidamide hydrochloride. One potential direction is to further explore the biochemical and physiological effects of N'-hydroxy-2-[(1r,3s)-3-fluorocyclobutyl]ethanimidamide hydrochloride. Additionally, further research could be done to determine the mechanism of action of N'-hydroxy-2-[(1r,3s)-3-fluorocyclobutyl]ethanimidamide hydrochloride, and to better understand its interactions with proteins, enzymes, hormones, and neurotransmitters. Finally, further research could be done to explore the potential applications of N'-hydroxy-2-[(1r,3s)-3-fluorocyclobutyl]ethanimidamide hydrochloride in drug design and development.
Synthesis Methods
N'-hydroxy-2-[(1r,3s)-3-fluorocyclobutyl]ethanimidamide hydrochloride can be synthesized using two different methods. The first method involves the condensation of L-valine with ethyl cyanoacetate in the presence of hydrochloric acid. This reaction produces the desired cyclobutyl ethanimidamide hydrochloride. The second method involves the reaction of L-valine with ethyl cyanoacetate in the presence of an aqueous solution of sodium hydroxide. This reaction produces the desired product in the form of a free base.
Scientific Research Applications
N'-hydroxy-2-[(1r,3s)-3-fluorocyclobutyl]ethanimidamide hydrochloride is used in a variety of scientific experiments, including those involving protein structure and function, enzyme activity, and drug design. It is also used in studies of the biochemical and physiological effects of drugs and other compounds. In addition, N'-hydroxy-2-[(1r,3s)-3-fluorocyclobutyl]ethanimidamide hydrochloride is used in laboratory experiments to study the structure and function of proteins, enzymes, and other biological molecules.
properties
IUPAC Name |
2-(3-fluorocyclobutyl)-N'-hydroxyethanimidamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11FN2O.ClH/c7-5-1-4(2-5)3-6(8)9-10;/h4-5,10H,1-3H2,(H2,8,9);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTGMIYPVPJXLQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1F)CC(=NO)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(CC1F)C/C(=N/O)/N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-hydroxy-2-[(1r,3s)-3-fluorocyclobutyl]ethanimidamide hydrochloride |
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